Lanthanum oxide

• IUPAC Name: lanthanum(3+);oxygen(2-)
• InChI: InChI=1S/2La.3O/q2*+3;3*-2
• InChI Key: MRELNEQAGSRDBK-UHFFFAOYSA-N
• Canonical SMILES: [O-2].[O-2].[O-2].[La+3].[La+3]
• Molecular Formula: La2O3
• Molecular Weight: 325.809 g/mol
• Physical Description: Dry Powder; Other Solid; Pellets or Large Crystals, White solid; Insoluble in water; [Merck Index] Soluble in acids; [Hawley]
• CAS No.: 1312-81-8

Description

Lanthanum oxide, also known as lanthana, is an inorganic compound with the chemical formula La₂O₃. It is a white, hygroscopic powder that is insoluble in water but soluble in acidic solutions. This compound is a rare earth compound that plays a significant role in various industrial and scientific applications due to its unique properties .

Mechanism of Action

Target of Action

Lanthanum(III) oxide, also known as lanthana, is an inorganic compound containing the rare earth element lanthanum and oxygen . It primarily targets optical materials, ferroelectric materials, and certain catalysts . It is also used as a feedstock for these catalysts .

Mode of Action

Lanthanum(III) oxide interacts with its targets by improving their properties. For instance, it enhances the alkali resistance of glass and due to its high refractive index and low dispersion, it is widely used in the preparation of camera and telescope lenses, infrared-absorbing glasses, and other special optical fibers . It can also be used as a catalyst in many organic transformations .

Biochemical Pathways

For example, it can be used as a catalyst in various organic transformations .

Pharmacokinetics

Its properties such as insolubility in water and hygroscopic nature (ability to absorb moisture from air) can affect its bioavailability .

Result of Action

The primary result of Lanthanum(III) oxide’s action is the enhancement of the properties of the materials it targets. For instance, it improves the alkali resistance of glass and is used in the preparation of various optical materials due to its high refractive index and low dispersion .

Preparation Methods

Synthetic Routes and Reaction Conditions

Lanthanum oxide can be synthesized through several methods:

• Spray Pyrolysis: : This method involves spraying a solution of lanthanum chloride onto a preheated substrate, resulting in the formation of lanthanum hydroxide, which is then dehydrated to form lanthanum(III) oxide .

  Reaction: [ 2 \text{LaCl}_3 + 3 \text{H}_2\text{O} \rightarrow 2 \text{La(OH)}_3 + 6 \text{HCl} ] [ 2 \text{La(OH)}_3 \rightarrow \text{La}_2\text{O}_3 + 3 \text{H}_2\text{O} ]

• Sol-Gel Method: : This technique involves the hydrolysis and condensation of lanthanum alkoxides, followed by calcination at high temperatures to obtain lanthanum(III) oxide .

• Thermal Decomposition: : this compound nanoparticles can be prepared by the thermal decomposition of lanthanum(III) supramolecular compounds at high temperatures .

Industrial Production Methods

In industrial settings, lanthanum(III) oxide is typically produced by the thermal decomposition of lanthanum carbonate or lanthanum nitrate. The process involves heating these compounds to high temperatures to drive off carbon dioxide or nitrogen oxides, leaving behind lanthanum(III) oxide .

Chemical Reactions Analysis

Types of Reactions

Oxidation: Lanthanum oxide can undergo oxidation reactions, although it is already in a high oxidation state.

Reduction: It can be reduced to lanthanum metal using strong reducing agents.

Substitution: this compound can react with various acids to form lanthanum salts.

Common Reagents and Conditions

Acids: this compound reacts with acids such as hydrochloric acid to form lanthanum chloride

Synthesis routes and methods I

Procedure details

A zirconium-cerium-lanthanum composite oxide (Powder A5) was prepared according to the procedure of Example 1 while changing the amounts of zirconium oxychloride, cerium, and lanthanum to be used so as to form a weight ratio of 40 g of zirconium oxide, 10 g of cerium oxide, and 10 g of lanthanum oxide.

Synthesis routes and methods II

Procedure details

A zirconium-cerium-lanthanum composite oxide (Powder A1) was obtained by hydrolyzing a zirconium oxychloride solution thereby obtaining zirconium hydroxide, adding an aqueous nitric acid solution of cerium and lanthanum to the zirconium hydroxide and mixing them together, neutralizing the resultant mixture by addition of an alkali, washing, drying at 120° C. for two hours and calcining at 700° C. for one hour the product of neutralization, with the relevant components used in amounts calculated to form a weight ratio of 40 g of zirconium oxide, 20 g of cerium oxide, and 15 g of lanthanum oxide.

Synthesis routes and methods III

Procedure details

A zirconium-cerium-lanthanum composite oxide (Powder A2) was obtained according to the procedure of Example 1 while changing the amounts of zirconium oxychloride, cerium, and lanthanum to be used so as to form a weight ratio of 25 g of zirconium oxide, 12.5 g of cerium oxide, and 9.5 g of lanthanum oxide.

Synthesis routes and methods IV

Procedure details

21.6 g (0.102) of strontium nitrate was dissolved in about 60 ml of distilled water, and this solution was poured over 32.26 g (0.099 mole) lanthanum oxide in a 150 cm3 beaker and left to react. Meanwhile 27.92 g nickel nitrate hexahydrate (0.096 mole) and 55.1 g (0.189 mole) cobalt nitrate hexahydrate and 6.06 g (0.015 mole) iron nitrate nanohydrate were dissolved in about 140 cm3 distilled water. The slurry of lanthanum hydroxide in strontium nitrate solution, resulting from reaction of lanthanum oxide with water was then quantitatively blended under vigorous stirring into the solution of nickel and cobalt nitrates. The resulting mixture was further vigorously stirred for about one hour until pourable homogeneous dark green suspension of insoluble metal hydroxides was obtained. This mixture was then further processed by spray-freezing, freeze-drying, dry-milling for about one hour of the freeze-dried agglomerates, and calcination as described in the example 1. The specific surface area of the resulting powder was 9.5 m2 /g. This powder has been further processed by wet (water suspension) milling, addition of colloidal silica to the suspension, and depositing the perovskite powder slurry on pretreated alumina pellets. The loading of perovskite powder was 7.5%, and the catalyst showed a good catalytic activity for methane combustion (FIG. 3) as well as for toluene oxidation. In preparing 0.3 mole La0.66 Sr0.34 Ni0.32 Co0.63 Fe0.05 O3, 0.819 mole (corresponding to 16.8 liters) NOx were produced, e.g. 2.73 mole NOx /1 mole perovskite powder.